N-(2,4-Difluorophenyl)-4-(trifluoromethyl)benzenesulfonamide

• Molecular Formula: C13H8F5NO2S
• Molecular Weight: 337.27 g/mol
• IUPAC Name: N-(2,4-difluorophenyl)-4-(trifluoromethyl)benzenesulfonamide
• InChI: InChI=1S/C13H8F5NO2S/c14-9-3-6-12(11(15)7-9)19-22(20,21)10-4-1-8(2-5-10)13(16,17)18/h1-7,19H
• InChI Key: ZWKCDYKVBRZMBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)S(=O)(=O)NC2=C(C=C(C=C2)F)F

Description

N-(2,4-Difluorophenyl)-4-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C13H8F5NO2S and its molecular weight is 337.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 2,4-difluoro-phenylamine (1, 2.09 mL, 20.7 mmol) in 13.04 mL of dichloromethane, pyridine (0.522 mL, 6.45 mmol) was added and the mixture was stirred under nitrogen for 20 minutes. 4-Trifluoromethyl-benzenesulfonyl chloride (2, 5.00 g, 20.4 mmol) was added slowly and the reaction was stirred overnight. The reaction mixture was treated with 2 mL of 1 M hydrochloric acid in diethyl ether and allowed to sit for 1 hour. The solid precipitate was filtered off, and the filtrate was extracted with 1 N aqueous hydrochloric acid followed by brine. The organic portion was dried over magnesium sulfate, filtered and the filtrate was concentrated under vacuum. The resulting solid was treated with dichloromethane, and the solid was collected and dried to provide the desired compound as a white solid (3, 2.383 g).